2-(3,4-dimethoxyphenyl)-N-(4-(6-methoxypyridazin-3-yl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3,4-dimethoxyphenyl)-N-(4-(6-methoxypyridazin-3-yl)phenyl)acetamide, also known as DMPPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPPA is a member of the acetamide family and is a white to off-white powder with a molecular weight of 440.5 g/mol.
Scientific Research Applications
Anticancer and Antimicrobial Activities
- Anticancer Activity: Compounds analogous to 2-(3,4-dimethoxyphenyl)-N-(4-(6-methoxypyridazin-3-yl)phenyl)acetamide have been synthesized and shown to inhibit cancer cell growth. For instance, a series of N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines demonstrated inhibition activity against HCT 116 cancer cell line, with specific compounds exhibiting significant inhibitory concentrations (G. Kumar et al., 2019).
- Antimicrobial Activities: Similarly structured compounds, including 2-aryl-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamides, have shown various biological activities such as antibacterial and anti-inflammatory effects. These compounds' molecular conformations and hydrogen bonding contribute to their biological activities (B. Narayana et al., 2016).
Radiopharmaceutical Applications
- Selective Ligands for Imaging: A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, related in structure, has been identified as selective ligands of the translocator protein (18 kDa), important for in vivo imaging using positron emission tomography. These compounds, like DPA-714, have been synthesized and used as precursors for radio-labelling, demonstrating their potential in radiopharmaceutical applications (F. Dollé et al., 2008).
Chemical Synthesis and Structure Analysis
- Crystal Structure Analysis: The synthesis of depside derivatives, similar to this compound, has been achieved with detailed crystal structure analysis. Such studies are crucial for understanding the compound's properties and potential applications in various fields, including materials science and pharmaceuticals (Pengcheng Lv et al., 2009).
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-[4-(6-methoxypyridazin-3-yl)phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4/c1-26-18-10-4-14(12-19(18)27-2)13-20(25)22-16-7-5-15(6-8-16)17-9-11-21(28-3)24-23-17/h4-12H,13H2,1-3H3,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QATNNOWCSLMREJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.